Cas no 1361861-75-7 (5-Amino-2-(2,3-dichlorophenyl)isonicotinonitrile)

• Product Name: 5-Amino-2-(2,3-dichlorophenyl)isonicotinonitrile
• CAS No: 1361861-75-7
• MF: C₁₂H₇Cl₂N₃
• MW: 264.110080003738
• CID: 4801402
• Update Time: 2025-05-21

5-Amino-2-(2,3-dichlorophenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2,3-dichlorophenyl)isonicotinonitrile

• Inchi： 1S/C12H7Cl2N3/c13-9-3-1-2-8(12(9)14)11-4-7(5-15)10(16)6-17-11/h1-4,6H,16H2
• InChI Key： RSEVFYXCDRUAAY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C#N)C(=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 3.4
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-2-(2,3-dichlorophenyl)isonicotinonitrile

5-Amino-2-(2,3-dichlorophenyl)isonicotinonitrile: A Comprehensive Overview

The compound 5-Amino-2-(2,3-dichlorophenyl)isonicotinonitrile (CAS No: 1361861-75-7) is a highly specialized organic chemical with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural properties and potential bioactivity. Recent studies have highlighted its role in the development of novel drugs and pesticides, making it a subject of interest for researchers worldwide.

The molecular structure of 5-Amino-2-(2,3-dichlorophenyl)isonicotinonitrile is characterized by a nitrile group attached to an isonicotinoyl moiety, which is further substituted with an amino group at position 5 and a dichlorophenyl group at position 2. This arrangement imparts the compound with distinct electronic and steric properties, making it suitable for various chemical reactions and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Amino-2-(2,3-dichlorophenyl)isonicotinonitrile through multi-step processes involving coupling reactions and selective substitutions. These methods have improved the yield and purity of the compound, facilitating its use in large-scale production for industrial applications.

In the pharmaceutical industry, 5-Amino-2-(2,3-dichlorophenyl)isonicotinonitrile has been explored as a potential lead compound for drug development. Its ability to interact with specific biological targets has been studied extensively, particularly in the context of enzyme inhibition and receptor modulation. Researchers have reported promising results in preclinical studies, suggesting its potential efficacy in treating various diseases.

Moreover, the compound has found applications in agrochemicals, where it exhibits potent pesticidal activity against a range of agricultural pests. Its mode of action involves interference with key biochemical pathways in target organisms, leading to their mortality or growth inhibition. This property makes it a valuable candidate for developing eco-friendly pesticides that minimize environmental impact.

Recent studies have also focused on the environmental fate and toxicity of 5-Amino-2-(2,3-dichlorophenyl)isonicotinonitrile to ensure its safe use in agricultural settings. Researchers have investigated its degradation pathways under different environmental conditions and assessed its potential risks to non-target species. These findings have contributed to the development of guidelines for responsible use and disposal of the compound.

In conclusion, 5-Amino-2-(2,3-dichlorophenyl)isonicotinonitrile (CAS No: 1361861-75-7) is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Its unique structure and bioactivity make it a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific research and technological innovation.